Cas no 23132-52-7 (1-TERT-BUTYL-3-NITROBENZENE)

1-TERT-BUTYL-3-NITROBENZENE structure

Product Name:1-TERT-BUTYL-3-NITROBENZENE

CAS No:23132-52-7

Molecular Formula:C₁₀H₁₃NO₂

Molecular Weight:179.21572

MDL:MFCD00086569

CID:276994

PubChem ID:90005

1-TERT-BUTYL-3-NITROBENZENE Properties

Names and Identifiers

- 1-TERT-BUTYL-3-NITROBENZENE
- Benzene,1-(1,1-dimethylethyl)-3-nitro-
- 1-(tert-Butyl)-3-nitrobenzene
- 1-tert-butyl-3-nitro-benzene
- 1-tert-Butyl-3-nitro-benzol
- 3-tert-Butylnitrobenzene
- 1-(2,2,2-TRIFLUOROACETYL)-4-PIPERIDINECARBOXYLICACID
- NS00027360
- SCHEMBL179286
- 1-(TERT.-BUTYL)-3-NITROBENZENE
- J-014997
- MFCD00086569
- DTXSID90177699
- ZKRDQLBHUZNPGZ-UHFFFAOYSA-N
- EN300-7394595
- m-nitro-t-butylbenzene
- Benzene, 1-(1,1-dimethylethyl)-3-nitro-
- A816582
- 1-(1,1-Dimethylethyl)-3-nitrobenzene
- EINECS 245-443-2
- UNII-7KY7G84T4L
- FT-0638297
- CS-0154914
- AKOS006272138
- 7KY7G84T4L
- 23132-52-7
- AS-64309
- DB-046078
- DTXCID00100190
- +Expand
- MDL： MFCD00086569
- InChIKey： ZKRDQLBHUZNPGZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H13NO2/c1-10(2,3)8-5-4-6-9(7-8)11(12)13/h4-7H,1-3H3
- SMILES： CC(C)(C)C1=CC(=CC=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.09500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 179.095
Heavy Atom Count: 13
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Topological Polar Surface Area: 45.8A^2

Experimental Properties

LogP: 3.41550
PSA: 45.82000
Refractive Index: 1.5300-1.5309 (589.3 nm 27 ºC)
Boiling Point: 254 ºC
Melting Point: 2 ºC
Flash Point: 87.8±11.5 ºC,
Solubility: Almost insoluble (0.011 g/l) (25 º C),
Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),

1-TERT-BUTYL-3-NITROBENZENE Security Information

1-TERT-BUTYL-3-NITROBENZENE Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-TERT-BUTYL-3-NITROBENZENE Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002MR9-1g	Benzene, 1-(1,1-dimethylethyl)-3-nitro-	23132-52-7	97%	1g	$52.00	2024-05-24
A2B Chem LLC	AB22005-250mg	1-tert-Butyl-3-nitrobenzene	23132-52-7	97%	250mg	$15.00	2024-04-20
Aaron	AR002MZL-100mg	Benzene, 1-(1,1-dimethylethyl)-3-nitro-	23132-52-7	98%	100mg	$5.00
abcr	AB452569-1 g	3-tert-Butylnitrobenzene, 95%; .	23132-52-7	95%	1g	€101.00	2023-07-18
Alichem	A019086893-25g	1-(tert-Butyl)-3-nitrobenzene	23132-52-7	95%	25g	$379.00	2023-09-02
Ambeed	A358325-100mg	1-(tert-Butyl)-3-nitrobenzene	23132-52-7	98%	100mg	$8.0	2023-06-22
Apollo Scientific	OR956369-1g	1-tert-Butyl-3-nitrobenzene	23132-52-7	95%	1g	£100.00	2023-09-02
Crysdot LLC	CD12093605-100g	1-(tert-Butyl)-3-nitrobenzene	23132-52-7	95+%	100g	$727
Enamine	EN300-7394595-0.05g	1-tert-butyl-3-nitrobenzene	23132-52-7	95%	0.05g	$19.0
eNovation Chemicals LLC	D953313-5g	Benzene, 1-(1,1-dimethylethyl)-3-nitro-	23132-52-7	98%	5g	$235	2022-09-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:23132-52-7)1-TERT-BUTYL-3-NITROBENZENE

Purity:99%

Quantity:25g

Price($):276.0